Phenyramidol salicylate

• IUPAC Name: 2-hydroxybenzoic acid;1-phenyl-2-(pyridin-2-ylamino)ethanol
• InChI: InChI=1S/C13H14N2O.C7H6O3/c16-12(11-6-2-1-3-7-11)10-15-13-8-4-5-9-14-13;8-6-4-2-1-3-5(6)7(9)10/h1-9,12,16H,10H2,(H,14,15);1-4,8H,(H,9,10)
• InChI Key: HICVRAOITHDABM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC2=CC=CC=N2)O.C1=CC=C(C(=C1)C(=O)O)O
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• CAS RN: 1235-07-0

Description

Phenyramidol salicylate is a derivative of phenyramidol. Phenyramidol is an analgesic and muscle relaxant used to relieve mild to moderate musculoskeletal pain, neck and shoulder pain, lower back pain, or the pain and discomfort associated with muscle spasms.

Scientific Research Applications

• Biosynthesis Pathways and Plant Defense :

  • Salicylates, including phenyl salicylate, are crucial in plant-herbivore interactions. They are synthesized from phenylalanine via the shikimate pathway. Inhibiting this pathway impacts the biosynthesis of salicylates, indicating their metabolic importance in plants (Ruuhola & Julkunen-Tiitto, 2000).
  • Isochorismate synthase is essential for synthesizing salicylic acid, a key plant hormone in defense against pathogens. This indicates a critical role of salicylates in plant immunity (Wildermuth, Dewdney, Wu, & Ausubel, 2001).

• Physicochemical Properties and Drug Action :

  • The physicochemical properties of phenyl salicylate are studied in different solvents. Understanding these properties aids in comprehending the mechanism of drug action at physiological body temperatures (Iqbal & Chaudhry, 2008).

• Analgesic and Anti-inflammatory Applications :

  • Research on O-substituted salicylamides, which includes phenyl salicylate, explores their analgesic and anti-inflammatory activities. Some derivatives are found more effective than salicylamide, with varied ulcerogenic activity, highlighting their potential in pain relief and inflammation control (Fahmy & El-Eraky, 2001).

• Estrogenic Potential in Foods and Cosmetics :

  • Studies on salicylate esters (SEs), such as phenyl salicylate, examine their estrogenic potentials. They are widely used as flavor and fragrance additives in various consumer products. Understanding their estrogenic activity is crucial for assessing potential risks (Zhang et al., 2012).

• Impact on Neural Development :

  • Phenyramidol's effects on neural development are investigated in a chicken embryo model. The study provides insights into the potential risks associated with its use during pregnancy (Ozgural et al., 2019).

• Biotechnological Production of Salicylate :

  • A study constructs an efficient Escherichia coli strain for producing salicylate. This strain is used as a platform for the production of salicylate derivatives, demonstrating the potential for industrial-scale production of salicylate and its derivatives (Liu et al., 2019).

Safety and Hazards

Phenyramidol, a component of Phenyramidol salicylate, is generally well-tolerated but should be used with caution in patients with liver disease and with drugs known to cause liver damage.